Cas no 2680852-44-0 (Butanoic acid, 3-(acetylmethylamino)-4,4,4-trifluoro-)

• Product Name: Butanoic acid, 3-(acetylmethylamino)-4,4,4-trifluoro-
• CAS No: 2680852-44-0
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• CID: 5866391
• PubChem ID: 165914101
• Update Time: 2025-05-26

Butanoic acid, 3-(acetylmethylamino)-4,4,4-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(acetylmethylamino)-4,4,4-trifluoro-
• 4,4,4-trifluoro-3-(N-methylacetamido)butanoic acid
• EN300-6042140
• 2680852-44-0

• Inchi： 1S/C7H10F3NO3/c1-4(12)11(2)5(3-6(13)14)7(8,9)10/h5H,3H2,1-2H3,(H,13,14)
• InChI Key： IPQOOSLMCTVGOO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N(C(C)=O)C)C(F)(F)F

Computed Properties

• Exact Mass: 213.06127767g/mol
• Monoisotopic Mass: 213.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 283.4±40.0 °C(Predicted)
• pka: 3.52±0.10(Predicted)

Additional information on Butanoic acid, 3-(acetylmethylamino)-4,4,4-trifluoro-

Butanoic Acid, 3-(Acetylmethylamino)-4,4,4-Trifluoro (CAS No. 2680852-44-0)

Butanoic acid, 3-(acetylmethylamino)-4,4,4-trifluoro is a chemical compound with the CAS registry number 2680852-44-0. This compound is a derivative of butanoic acid, characterized by the presence of a trifluoromethyl group at the 4-position and an acetylmethylamino group at the 3-position. The trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and physical properties. The acetylmethylamino group adds complexity to the molecule's structure and potentially enhances its functionality in various applications.

The synthesis of butanoic acid, 3-(acetylmethylamino)-4,4,4-trifluoro involves a series of carefully controlled reactions. Typically, the starting material is a substituted butanoic acid derivative. The introduction of the trifluoromethyl group is achieved through nucleophilic substitution or electrophilic fluorination methods. The acetylmethylamino group is introduced via amide bond formation or reductive amination techniques. These steps require precise control over reaction conditions to ensure high yields and product purity.

Recent studies have highlighted the potential of butanoic acid derivatives in various fields. For instance, researchers have explored their role as intermediates in drug development. The trifluoromethyl group in butanoic acid derivatives has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability. This makes compounds like butanoic acid, 3-(acetylmethylamino)-4,4,4-trifluoro valuable in the design of novel therapeutic agents.

In addition to pharmaceutical applications, butanoic acid derivatives are being investigated for their potential in materials science. The unique combination of fluorinated groups and amide functionalities can lead to materials with tailored mechanical and thermal properties. For example, these compounds may serve as precursors for high-performance polymers or coatings with enhanced durability and resistance to environmental factors.

The chemical stability of butanoic acid derivatives is another area of interest for researchers. The trifluoromethyl group not only imparts electron-withdrawing effects but also contributes to chemical inertness under certain conditions. This stability makes these compounds suitable for use in harsh chemical environments or as long-lasting additives in industrial formulations.

From an environmental perspective, understanding the degradation pathways of butanoic acid derivatives is crucial for assessing their ecological impact. Recent studies have focused on microbial degradation mechanisms and abiotic degradation processes under various environmental conditions. These investigations aim to ensure that compounds like butanoic acid, 3-(acetylmethylamino)-4,4,4-trifluoro are developed and used responsibly with minimal environmental footprint.

In conclusion, butanoic acid derivatives, particularly butanoic acid, 3-(acetylmethylamino)-4,4,4-trifluoro (CAS No. 2680852-44-0) represent a promising class of compounds with diverse applications across multiple industries. Their unique structural features make them valuable tools in drug discovery and materials science while ongoing research continues to uncover new insights into their properties and potential uses.